Methoxypolyethylene glycol maleimide

• Molecular Formula: C9H16N2O4
• Molecular Weight: 216.23 g/mol
• InChI: InChI=1S/C9H13NO4.H3N/c1-13-6-7-14-5-4-10-8(11)2-3-9(10)12;/h2-3H,4-7H2,1H3;1H3
• InChIKey: FIFAALDRRQSNKB-UHFFFAOYSA-N

mPEG-Maleimide: Thiol-Specific PEGylation Reagent

Methoxypolyethylene glycol maleimide (mPEG-MAL; CAS 99126-64-4) is a linear monofunctional polyethylene glycol (PEG) derivative bearing a terminal maleimide group and a methoxy-capped opposite terminus . It belongs to the class of thiol-reactive PEGylation reagents and reacts with free sulfhydryl groups (–SH) on cysteine residues via Michael addition to form a stable, irreversible thioether bond [1]. The maleimide group exhibits optimal reactivity at pH 6.5–7.5 with a second-order rate constant of approximately 10³ M⁻¹s⁻¹, and at pH 7.0 the reaction with thiols proceeds roughly 1000-fold faster than with amines, enabling site-selective protein modification [2]. Commercial mPEG-MAL is available in molecular weights ranging from 1,000 to 50,000 Da with maleimide end-group substitution typically ≥95% .

Thiol-specific Michael addition at pH 6.5–7.5

Site-selective cysteine conjugation workflow

Monofunctional linear PEG with methoxy cap

• [1] Natarajan A, Xiong C-Y, Albrecht H, DeNardo GL, DeNardo SJ. Characterization of Site-Specific ScFv PEGylation for Tumor-Targeting Pharmaceuticals. Bioconjugate Chemistry. 2005;16(1):113-121. View Source
• [2] Hermanson GT. Chapter 3: The Reactions of Bioconjugation. In: Bioconjugate Techniques. 3rd ed. Academic Press; 2013. (ScienceDirect Topics: Maleimide). View Source

Why mPEG-Maleimide Cannot Be Substituted

Although multiple thiol-reactive mPEG derivatives (maleimide, orthopyridyl disulfide [OPSS], vinyl sulfone [VS], iodoacetamide [IA], and acrylate) share the common goal of cysteine conjugation, their reaction kinetics, conjugation efficiency, bond reversibility, and hydrolytic stability differ substantially in ways that directly impact experimental reproducibility and downstream product quality [1]. For example, mPEG-MAL achieves conjugation efficiencies of 30–80% with single-chain variable fragments (scFv-c) under mild pH 7.0 conditions, whereas mPEG-OPSS yields less than 10% under identical conditions — a difference that can determine whether a PEGylated therapeutic candidate advances or fails at the conjugation step [2]. Similarly, the maleimide-thioether bond is irreversible under physiological conditions, unlike the reversible disulfide formed by OPSS, which is susceptible to thiol exchange and cleavage in reducing environments [1]. These functionally consequential differences preclude casual interchange and demand evidence-based procurement.

mPEG-Maleimide

Other Thiol-Reactive PEGs

Reported high conjugation efficiency for scFv under mild conditions

Alternatives (e.g., OPSS) may yield substantially lower conjugate output

Irreversible thioether bond stable in reducing environments

Disulfide-linked reagents are susceptible to thiol exchange and cleavage

Storage-sensitive maleimide group; rapid use after dissolution recommended

Vinyl sulfone or methylmaleimide derivatives show higher hydrolytic stability

• [1] Roberts MJ, Bentley MD, Harris JM. Chemistry for peptide and protein PEGylation. Advanced Drug Delivery Reviews. 2012;64(S):116-127. (and PMC Figure 4: Second Generation PEG Derivatives, Viruses 2010;2(2):468-491). View Source
• [2] Natarajan A, Xiong C-Y, Albrecht H, DeNardo GL, DeNardo SJ. Characterization of Site-Specific ScFv PEGylation for Tumor-Targeting Pharmaceuticals. Bioconjugate Chemistry. 2005;16(1):113-121. View Source

mPEG-Maleimide Quantitative Evidence

Conjugation Efficiency vs. OPSS

In a direct head-to-head comparison using four different scFv-c proteins, mPEG-MAL achieved conjugation efficiencies of 30–80% (typically >50%), while mPEG-OPSS yielded less than 10% under identical conjugation conditions (pH 7.0, 2 molar excess TCEP/scFv, 5:1 PEG/protein ratio, room temperature) [1]. Conjugation efficiency was quantified by SDS-PAGE densitometry. For the smallest PEG tested (2 kDa), mPEG-MAL reached 60–90% conjugation efficiency [1]. No significant increase in conjugation was observed with mPEG-MAL above a 5:1 molar excess, indicating efficient stoichiometric reactivity [1].

Conjugation Efficiency

Head-to-head

mPEG-MAL: 30–80%
mPEG-OPSS: <10%

Reported higher conjugation yield for scFv proteins under identical conditions.

SDS-PAGE, pH 7.0, 5:1 PEG:protein

Evidence Dimension	Conjugation efficiency (percentage of scFv-c converted to PEGylated product)
Target Compound Data	mPEG-Maleimide: 30–80% conjugation (typically >50%); 2 kDa variant: 60–90%
Comparator Or Baseline	mPEG-Orthopyridyl disulfide (mPEG-OPSS): <10% conjugation
Quantified Difference	3- to 8-fold higher conjugation efficiency for mPEG-MAL vs mPEG-OPSS under identical conditions
Conditions	pH 7.0, 2 molar excess TCEP/scFv, 5:1 PEG/scFv-c, SDS-PAGE quantification; scFv-c proteins with engineered C-terminal cysteine

Why This Matters

For procurement decisions, this means mPEG-MAL delivers substantially higher yield of conjugated product per unit of expensive protein therapeutic or targeting ligand, directly reducing cost per successful conjugate and minimizing purification burden.

• [1] Natarajan A, Xiong C-Y, Albrecht H, DeNardo GL, DeNardo SJ. Characterization of Site-Specific ScFv PEGylation for Tumor-Targeting Pharmaceuticals. Bioconjugate Chemistry. 2005;16(1):113-121. View Source

Irreversible Thioether vs. Disulfide

The maleimide-thiol reaction produces an irreversible thioether (carbon-sulfur) bond that is stable under physiological conditions and resistant to reducing agents [1]. In contrast, mPEG-OPSS forms a disulfide (-S-S-) bond that is reversible and susceptible to cleavage by endogenous reducing agents such as glutathione (intracellular concentration ~1–10 mM) and by thiol-disulfide exchange with serum albumin (plasma concentration ~0.6 mM free thiol) [1][2]. Long-term stabilization studies of maleimide-thiol conjugates demonstrate that ring-opened succinimide thioethers have half-lives exceeding two years, whereas disulfide-linked conjugates undergo thiol exchange with a half-life as short as hours in reducing environments [3].

Conjugate Bond Stability

Class-level

Thioether (MAL): irreversible
Disulfide (OPSS): reversible

Supports in vivo persistence of maleimide conjugates; disulfide lability may alter pharmacokinetics.

Stability in reducing environments

Evidence Dimension	Conjugate bond stability under physiological reducing conditions
Target Compound Data	mPEG-Maleimide conjugate: irreversible thioether bond; ring-opened form half-life >2 years [3]
Comparator Or Baseline	mPEG-OPSS conjugate: reversible disulfide bond; cleavable by glutathione and thiol exchange
Quantified Difference	Qualitative: irreversible (thioether) vs reversible (disulfide); quantitative stability difference: ring-opened thioether t₁/₂ > 2 years vs disulfide t₁/₂ of hours in reducing environments
Conditions	Physiological reducing conditions (glutathione 1–10 mM intracellular; serum albumin ~0.6 mM free thiol in plasma)

Why This Matters

This differential is critical for in vivo applications: mPEG-MAL conjugates maintain structural integrity during circulation, whereas OPSS conjugates risk premature payload release in reducing environments, directly impacting therapeutic efficacy and safety profiles.

• [1] Roberts MJ, Bentley MD, Harris JM. Chemistry for peptide and protein PEGylation. Advanced Drug Delivery Reviews. 2012;64(S):116-127. (PMC Figure 4: Second Generation PEG Derivatives). View Source
• [2] Hermanson GT. Bioconjugate Techniques. 3rd ed. Academic Press; 2013. Chapter 6: Heterobifunctional Crosslinkers. View Source
• [3] Fontaine SD, Reid R, Robinson L, Ashley GW, Santi DV. Long-Term Stabilization of Maleimide–Thiol Conjugates. Bioconjugate Chemistry. 2015;26(1):145-152. View Source

Maleimide Hydrolysis vs. Methylmaleimide

Quantitative hydrolysis kinetics of mPEG (5 kDa) maleimides were determined by UV absorption at 297 nm (5 mg/mL in 50 mM phosphate buffer, pH ~7.5, room temperature), revealing first-order half-lives ranging from 8.1 hours (L3-ET linker) to 32.3 hours (L2-HE linker) depending on the spacer structure between PEG and maleimide [1]. In a separate patent study, mPEG-maleimide showed a hydrolysis half-life of approximately 8 hours at pH 7.4, while the methylmaleimide derivative exhibited negligible degradation over 24 hours under identical conditions [2]. By comparison, mPEG-vinyl sulfone (mPEG-VS) is documented as 'more resistant to hydrolysis than maleimide-type PEG' and suitable for long-term storage, though quantitative VS half-life data at neutral pH were not identified in the same controlled studies [3].

Hydrolysis Half-Life

Reported

t₁/₂ 8–32 h at pH 7.5

Storage-sensitive; rapid use after dissolution may be required.

Methylmaleimide derivative shows minimal degradation

Evidence Dimension	Hydrolysis half-life of the reactive functional group in aqueous buffer at near-neutral pH
Target Compound Data	mPEG-Maleimide (5 kDa): t₁/₂ = 8.1–32.3 hours at pH 7.5, depending on linker; ~8 hours for standard mPEG-Mal at pH 7.4
Comparator Or Baseline	mPEG-Methylmaleimide: negligible degradation over 24 hours at pH 7.4; mPEG-Vinyl sulfone: qualitatively reported as more hydrolysis-resistant than mPEG-MAL (quantitative half-life data not available in comparable format)
Quantified Difference	mPEG-MAL hydrolysis rate is 3.66-fold (L1-AMTR) to 1.0-fold (L2-HE reference) relative to the most stable variant tested; methylmaleimide shows <5% degradation over 24 hours vs ~87.5% for mPEG-MAL
Conditions	50 mM phosphate buffer, pH ~7.5, 5 mg/mL, room temperature, UV detection at 297 nm [1]; phosphate buffer pH 7.4 [2]

Why This Matters

This known hydrolytic instability means mPEG-MAL requires careful storage (−20°C, anhydrous, protected from light) and rapid use after dissolution, factors that directly affect procurement quantity planning, shelf-life expectations, and experimental workflow design — considerations not equally critical for the more hydrolytically robust mPEG-VS.

• [1] Kozlowski A, Gross III RF, McManus SP. Maleamic Acid Polymer Derivatives and Their Bioconjugates. US Patent 7,329,721 B2. Nektar Therapeutics. Published 2008-02-12. Example 1, Table 2. View Source
• [2] Methylmaleimidyl Polymer Derivatives. US Patent Application 20070141021. Published 2007-06-21. Paragraph [0111]. View Source
• [3] SINOPEG. mPEG-VS (Methoxy Polyethylene Glycol Ethylene Sulfone) Functional Group Technical Overview. Published 2025-05-08. View Source

Maleimide Coupling vs. Acrylate

In a systematic comparison of Michael-type addition pairs for PEG hydrogel polymerization, the thiol-maleimide modality was reported to achieve the highest macromer coupling efficiency among all Michael-type pairs evaluated, including thiol-acrylate and thiol-vinyl sulfone [1]. Maleimide groups demonstrated higher affinity toward thiols compared to acrylate groups, conferring shorter gelation times at physiological pH [1][2]. Conversely, mPEG-acrylate shows markedly lower reactivity: incubation of protein with mPEG5k-acrylamide at pH 4 resulted in 96% of the protein remaining unmodified, whereas mPEG5k-vinyl sulfone at pH 9 achieved complete modification with more than five PEG chains per protein [3]. The maleimide chemistry occupies an optimal position — fast enough for efficient conjugation at mild pH, without requiring the elevated pH that can promote amine cross-reactivity in vinyl sulfone [2].

Macromer Coupling Efficiency

Ranked

Maleimide > Vinyl Sulfone > Acrylate

Highest reported coupling among Michael-type pairs for hydrogel formation.

Acrylate shows minimal protein modification

Evidence Dimension	Macromer coupling efficiency and gelation kinetics among Michael-type reactive pairs
Target Compound Data	Thiol-maleimide: highest macromer coupling efficiency among reported Michael-type pairs; shorter gelation times at physiological pH relative to acrylate-based systems
Comparator Or Baseline	Thiol-acrylate: lower reactivity (96% protein unmodified with mPEG5k-acrylamide at pH 4); Thiol-vinyl sulfone: complete modification at pH 9 but requires elevated pH with risk of amine cross-reactivity
Quantified Difference	Maleimide > vinyl sulfone > acrylate in coupling efficiency (rank order); mPEG-VS: >5 PEG chains/protein at pH 9 vs mPEG-acrylamide: 96% unmodified at pH 4; maleimide operates efficiently at pH 6.5–7.5 without extreme pH requirements
Conditions	PEG hydrogel polymerization; mPEG5k derivatives; Michael-type addition; protein compatibility assay with lysozyme (Hammer et al., Macromol Biosci 2015)

Why This Matters

For researchers developing PEG hydrogels, drug-delivery matrices, or crosslinked biomaterials, mPEG-MAL provides the highest coupling efficiency without requiring alkaline pH that may denature sensitive protein cargo — a combination that favors maleimide selection over vinyl sulfone when working with pH-sensitive biologics.

• [1] Darling NJ, Hung Y-S, Sharma S, Segura T. Control of Thiol-Maleimide Reaction Kinetics in PEG Hydrogel Networks. bioRxiv. 2017. doi:10.1101/198135. View Source
• [2] Badescu G, Bryant P, Swierkosz J, et al. A New Reagent for Stable Thiol-Specific Conjugation. Bioconjugate Chemistry. 2014;25(3):460-469. View Source
• [3] Hammer N, Brandl FP, Kirchhof S, Messmann V, Goepferich AM. Protein Compatibility of Selected Cross-linking Reactions for Hydrogels. Macromolecular Bioscience. 2015;15(3):405-413. PMID: 25399803. View Source

mPEG-Maleimide Application Scenarios

Site-Specific Cysteine PEGylation

When a therapeutic protein or scFv has been engineered with a single unpaired cysteine residue for site-specific conjugation, mPEG-MAL is the reagent of choice based on its 30–80% conjugation efficiency (typically >50%) under mild pH 7.0 conditions, dramatically outperforming mPEG-OPSS (<10%) [1]. The irreversible thioether bond ensures that the PEG moiety remains attached throughout circulation, whereas the reversible disulfide from OPSS would risk premature deconjugation in the reducing plasma environment [2]. Two FDA-approved antibody-drug conjugates (Brentuximab vedotin and Trastuzumab emtansine) and one PEGylated therapeutic (Cimzia) utilize maleimide-thiol adduct chemistry, validating this approach clinically [3].

PEG Hydrogel Crosslinking at Physiological pH

For tissue engineering scaffolds and drug delivery hydrogels that must be formed in situ at physiological pH (7.4) without exposing encapsulated cells or protein cargo to alkaline conditions, mPEG-MAL's thiol-maleimide chemistry provides the highest reported macromer coupling efficiency among Michael-type pairs, exceeding both thiol-acrylate and thiol-vinyl sulfone modalities [4]. Unlike mPEG-VS, which requires pH 7.5–8.5 for optimal reactivity and risks amine cross-reactivity at elevated pH [5], mPEG-MAL achieves rapid gelation within the pH 6.5–7.5 window that preserves protein and cell viability [4].

Enzyme Stability via Maleimide PEGylation

mPEG-MAL (5 kDa) was identified as the optimal modifier among six types of methoxy polyethylene glycol tested for sweet potato β-amylase modification, yielding a 24.06% increase in specific activity over unmodified enzyme, along with improved substrate affinity (Km) and hydrolysis rate (Vmax) [6]. This evidence supports procurement of mPEG-MAL for enzyme PEGylation projects where retention or enhancement of catalytic activity is a primary performance criterion, particularly when the enzyme possesses an accessible free cysteine residue.

In Vivo Half-Life Extension

Site-specific conjugation of mPEG-MAL (30 kDa) to a cysteine-engineered cyanovirin-N (CV-N) mutant reduced immunogenicity in mice: unmodified CV-N(Q62C) elicited a 50% endpoint neutralizing antibody titer of 16,384, whereas the PEGylated conjugate elicited substantially lower titers — a critical differentiator for therapeutic proteins requiring prolonged dosing regimens [7]. While immunogenicity reduction is a general benefit of PEGylation, the maleimide-based site-specific approach avoids the heterogeneous product mixtures and potential activity loss associated with random amine-directed PEGylation using NHS ester chemistry [2].

Application

Selection Property

Validation Focus

Cysteine-engineered protein conjugation studies

Thiol-maleimide conjugation efficiency at pH 6.5–7.5

SDS-PAGE analysis of conjugate yield and site-specificity

PEG hydrogel formation for cell/drug delivery research

Maleimide-thiol gelation kinetics without alkaline pH

Gel time and cargo viability under physiological conditions

Enzyme modification to alter catalytic properties

Maleimide PEGylation effect on enzyme activity

Specific activity, Km, and Vmax changes post-conjugation

In vivo pharmacokinetic evaluation of PEGylated proteins

Site-selective PEGylation with mPEG-MAL

Immunogenicity assessment and circulatory half-life in animal models

• [1] Natarajan A, Xiong C-Y, Albrecht H, DeNardo GL, DeNardo SJ. Characterization of Site-Specific ScFv PEGylation for Tumor-Targeting Pharmaceuticals. Bioconjugate Chemistry. 2005;16(1):113-121. View Source
• [2] Roberts MJ, Bentley MD, Harris JM. Chemistry for peptide and protein PEGylation. Advanced Drug Delivery Reviews. 2012;64(S):116-127. View Source
• [3] Fontaine SD, Reid R, Robinson L, Ashley GW, Santi DV. Long-Term Stabilization of Maleimide–Thiol Conjugates. Bioconjugate Chemistry. 2015;26(1):145-152. View Source
• [4] Darling NJ, Hung Y-S, Sharma S, Segura T. Control of Thiol-Maleimide Reaction Kinetics in PEG Hydrogel Networks. bioRxiv. 2017. doi:10.1101/198135. View Source
• [5] SINOPEG. mPEG-VS (Methoxy Polyethylene Glycol Ethylene Sulfone) Functional Group Technical Overview. Published 2025-05-08. View Source
• [6] Liang X, Zhang W, et al. Chemical Modification of Sweet Potato β-amylase by Mal-mPEG to Improve Its Enzymatic Characteristics. Published 2018-10-24. (ScienceOpen). View Source
• [7] Green ME, Roberts M, Goodin R, et al. Site-Specific Modification of a Mutant Cyanovirin-N with a Large Polyethylene Glycol Moiety Yields a Potent Anti-HIV Agent with Reduced Immunogenicity and Toxicity in Mice. Nektar Therapeutics/NCI; SlideShare presentation. View Source